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Compound of Interest

Compound Name: 4-Methylhexanenitrile

Cat. No.: B13613007

Technical Guide: Physical Properties of 4-
Methylhexanenitrile

For the Attention of: Researchers, Scientists, and Drug Development Professionals

Subject: An In-depth Technical Guide on the Physical Properties of 4-Methylhexanenitrile,
Focusing on Boiling Point and Density.

This technical guide serves as a resource for professionals requiring data on the physical
properties of 4-Methylhexanenitrile. At the time of this publication, specific experimentally
determined values for the boiling point and density of 4-Methylhexanenitrile are not readily
available in publicly accessible chemical databases. However, this document provides detailed,
standardized experimental protocols to enable researchers to determine these crucial physical
constants.

Quantitative Data Summary

While experimentally determined data for 4-Methylhexanenitrile is not currently available, the
following table provides its basic molecular properties and serves as a template for recording
experimental findings.
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Property Value Units
Molecular Formula C7His3N

Molecular Weight 111.18 g/mol
Boiling Point Data not available °C
Density Data not available g/cm3

Experimental Protocols

The following sections detail standardized methodologies for the experimental determination of
the boiling point and density of liquid compounds such as 4-Methylhexanenitrile.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure.[1] For precise determination, especially with limited sample quantities, the micro-
boiling point method is recommended.

Micro-Boiling Point Determination Protocol:

Apparatus:

Small test tube (e.g., 10 x 75 mm)

Capillary tube (sealed at one end)

Thermometer

Heating apparatus (e.g., oil bath or heating block)

Rubber band or wire for attaching the test tube to the thermometer
Procedure:
e Add a small amount (a few drops) of 4-Methylhexanenitrile to the small test tube.

e Place the capillary tube, with its open end downwards, into the test tube containing the liquid.
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» Attach the test tube to the thermometer using a rubber band or wire, ensuring the bulb of the
thermometer is level with the bottom of the test tube.

e Immerse the assembly in a heating bath.

« Heat the bath gently and observe the capillary tube. As the temperature rises, a stream of
bubbles will emerge from the open end of the capillary tube.[2]

o Continue gentle heating until a rapid and continuous stream of bubbles is observed.
e Turn off the heat and allow the apparatus to cool slowly.

e The boiling point is the temperature at which the bubbling stops and the liquid just begins to
enter the capillary tube.[2] Record this temperature.

e For accuracy, it is advisable to repeat the determination.

Determination of Density

Density is the mass of a substance per unit volume. The following protocol outlines the
determination of the density of a liquid using a pycnometer (density bottle) for high accuracy.

Density Determination Protocol using a Pycnometer:

Apparatus:

Pycnometer (a small glass flask with a ground-glass stopper containing a capillary tube)

Analytical balance (accurate to £0.001 g)

Thermometer

Distilled water

Procedure:

e Thoroughly clean and dry the pycnhometer and its stopper.
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» Weigh the empty, dry pycnometer with its stopper on an analytical balance and record the
mass (ma).

« Fill the pycnometer with distilled water, ensuring no air bubbles are trapped. Insert the
stopper; excess water will be forced out through the capillary.

o Carefully wipe dry the outside of the pycnometer and weigh it. Record the mass (m-).
e Record the temperature of the water.
o Empty and dry the pycnometer completely.

 Fill the pycnometer with 4-Methylhexanenitrile, ensuring no air bubbles are present, and
insert the stopper.

o Wipe the outside of the pycnometer dry and weigh it. Record the mass (ms).
e The density of the liquid can be calculated using the following formula:

o Density of 4-Methylhexanenitrile = [(ms - m1) / (m2 - m1)] x Density of water at the
recorded temperature.

Logical Relationships and Visualization

The physical properties of a chemical compound are intrinsically linked to its molecular
structure. The following diagram illustrates this fundamental relationship.
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Caption: Relationship between molecular structure and physical properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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